Cas no 2411333-35-0 ((E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide
• CAS No: 2411333-35-0
• MF: C₂₁H₂₆N₂O
• MW: 322.443945407867
• CID: 5360704
• PubChem ID: 146101052
• Update Time: 2025-11-07

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172512
• (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide
• (2E)-N-(1-{[1,1'-biphenyl]-4-yl}ethyl)-4-(dimethylamino)-N-methylbut-2-enamide

• InChI Key： WKCZUTDULHSPIE-DHZHZOJOSA-N
• SMILES： O=C(/C=C/CN(C)C)N(C)C(C)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 3.5
• Topological Polar Surface Area: 23.6

Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide

(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide: A Comprehensive Overview

The compound with CAS No 2411333-35-0, commonly referred to as (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides, which are known for their unique chemical properties and reactivity. The (E) configuration in its name indicates the specific stereochemistry of the double bond, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of (E)-4-(Dimethylamino) groups in enhancing the stability and reactivity of organic compounds. The presence of this group in the molecule contributes to its ability to act as a versatile building block in organic synthesis. Furthermore, the N-methyl and N-[1-(4-phenylphenyl)ethyl] substituents add complexity to the molecule, making it a valuable compound for exploring advanced chemical transformations.

The synthesis of (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide involves a series of carefully designed reactions that ensure the correct stereochemistry and functional group placement. Researchers have employed various methodologies, including alkylation, acylation, and stereoselective reactions, to achieve high yields and purity. The use of modern catalytic systems has further enhanced the efficiency of these processes, making this compound more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several fields. In the pharmaceutical industry, its enamide structure makes it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent research has explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has been exploited for therapeutic purposes.

Moreover, the compound's unique electronic properties have made it an interesting subject in materials science. Studies have demonstrated its potential as a component in organic semiconductors, where its ability to facilitate electron transport could lead to advancements in flexible electronics and optoelectronic devices.

Another area where this compound has garnered attention is in catalysis. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored extensively. Researchers have reported that the (E) configuration enhances the enantioselectivity of certain reactions, making it a valuable tool in the synthesis of chiral molecules.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for predicting its behavior in different chemical environments.

In conclusion, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-phenylphenyl)ethyl]but-2-enamide is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in organic synthesis, pharmaceuticals, materials science, and catalysis.